Cas no 1355200-34-8 (6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid)

• Product Name: 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid
• CAS No: 1355200-34-8
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5060528
• Update Time: 2025-11-01

6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid
• 6-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-methyl-nicotinic acid

• Inchi： 1S/C16H16N2O2/c1-11-14(16(19)20)6-7-15(17-11)18-9-8-12-4-2-3-5-13(12)10-18/h2-7H,8-10H2,1H3,(H,19,20)
• InChI Key： VFLROTNFXSQKQU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=NC=1C)N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.8
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid

Introduction to 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid (CAS No. 1355200-34-8)

6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid (CAS No. 1355200-34-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DHIQMN, is a derivative of nicotinic acid and features a unique 3,4-dihydroisoquinoline moiety. The structural complexity and functional versatility of DHIQMN make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and inflammatory conditions.

The chemical structure of 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid consists of a nicotinic acid core linked to a 3,4-dihydroisoquinoline ring. This combination provides a unique set of pharmacological properties that are being explored for their potential therapeutic benefits. The nicotinic acid moiety is known for its role in lipid metabolism and its ability to lower cholesterol levels, while the 3,4-dihydroisoquinoline ring contributes to the compound's bioavailability and receptor binding affinity.

Recent studies have highlighted the potential of DHIQMN in modulating neurotransmitter systems and reducing inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that DHIQMN exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory properties, DHIQMN has shown potential in neuroprotective applications. Research conducted at the University of California, San Francisco, revealed that DHIQMN can protect neurons from oxidative stress and apoptosis induced by neurotoxic agents. This neuroprotective effect is attributed to its ability to enhance the expression of antioxidant enzymes and reduce the levels of reactive oxygen species (ROS). These findings suggest that DHIQMN could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid has also been extensively studied. Preclinical data indicate that DHIQMN has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity and minimal side effects, which are crucial factors for its potential use in long-term therapeutic regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of DHIQMN in human subjects. Early results from phase I trials have shown promising outcomes, with participants demonstrating good tolerability and no significant adverse effects. These preliminary findings have paved the way for more advanced clinical studies to further investigate the therapeutic potential of DHIQMN.

In conclusion, 6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylnicotinic acid (CAS No. 1355200-34-8) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, DHIQMN is poised to play a significant role in advancing treatments for various diseases.